Cas no 955836-08-5 (1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one)

• Product Name: 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• CAS No: 955836-08-5
• MF: C₁₃H₁₁FN₄O
• MW: 258.251045465469
• CID: 6408624
• PubChem ID: 16846368
• Update Time: 2025-08-02

1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• 1-(4-fluorophenyl)-4,6-dimethyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
• AKOS024649600
• F2459-0287
• 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
• CCG-290792
• 1-(4-fluorophenyl)-4,6-dimethylpyrazolo[3,4-d]pyridazin-7-one
• 955836-08-5

• Inchi： 1S/C13H11FN4O/c1-8-11-7-15-18(10-5-3-9(14)4-6-10)12(11)13(19)17(2)16-8/h3-7H,1-2H3
• InChI Key： NZVKPMWZONFRTO-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=C(C)C2C=NN(C3=CC=C(F)C=C3)C1=2

Computed Properties

• Exact Mass: 258.09168915g/mol
• Monoisotopic Mass: 258.09168915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.5Ų

Additional information on 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one

Comprehensive Guide to 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS No. 955836-08-5)

1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS No. 955836-08-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique pyrazolo[3,4-d]pyridazin-7-one core, is widely studied for its potential applications in drug discovery and organic synthesis. Researchers and industry professionals frequently search for 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one synthesis, CAS 955836-08-5 properties, and its role in medicinal chemistry.

The molecular structure of 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one features a fluorophenyl group attached to a pyrazolo-pyridazinone scaffold, which contributes to its distinct chemical reactivity. This compound is often explored for its potential as a kinase inhibitor or bioactive intermediate in the development of novel therapeutics. Recent trends in AI-driven drug discovery have increased interest in such heterocyclic compounds, as they offer diverse pharmacophoric features for target modulation.

In terms of physical properties, 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one typically appears as a crystalline solid with moderate solubility in organic solvents like DMSO and methanol. Its stability under various conditions makes it suitable for extensive laboratory experimentation. Scientists often inquire about 955836-08-5 solubility and storage recommendations, which are critical for handling this compound in research settings.

The synthetic pathways for 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one often involve multi-step organic reactions, including cyclization and fluorophenyl incorporation. Optimizing the synthesis of CAS 955836-08-5 remains a key focus for chemists aiming to improve yield and purity. Recent advancements in green chemistry have also prompted investigations into more sustainable production methods for such heterocycles.

From an application perspective, 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one has shown promise in various biomedical research areas. Its structural motifs are frequently explored in the design of small molecule drugs targeting inflammatory pathways and metabolic disorders. The inclusion of the fluorophenyl group enhances its potential for CNS penetration, making it relevant for neurological drug development.

The market for specialized heterocyclic compounds like 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one has grown substantially, driven by increasing R&D investments in precision medicine. Suppliers and researchers alike search for high-purity 955836-08-5 and custom synthesis services to meet their project requirements. Quality control parameters, including HPLC analysis and spectroscopic characterization, are essential considerations when procuring this compound.

Safety and handling of 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one should follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. Researchers often look for CAS 955836-08-5 SDS (Safety Data Sheet) information to ensure compliance with laboratory safety standards.

Future research directions for 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one may explore its potential in emerging therapeutic areas or as a building block for advanced materials. The compound's versatility makes it valuable for interdisciplinary applications, from medicinal chemistry to materials science. As the pharmaceutical industry continues to embrace AI-assisted drug design, compounds with such privileged scaffolds are likely to see increased utilization.

For researchers seeking additional technical information about 1-(4-fluorophenyl)-4,6-dimethyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one, comprehensive analytical data including NMR spectra, mass spectrometry results, and chromatographic purity profiles are typically available from specialty chemical suppliers. These resources are crucial for verifying compound identity and quality in research applications.